Cas no 306-44-5 (Isonitrosoacetone)

• Product Name: Isonitrosoacetone
• CAS No: 306-44-5
• MF: C₃H₅NO₂
• MW: 87.077300786972
• MDL: MFCD00002123
• CID: 305212
• PubChem ID: 6399095
• Update Time: 2025-09-28

Isonitrosoacetone Chemical and Physical Properties

Names and Identifiers

• 2-Oxopropanal oxime
• ISONITROSOACETONE
• Propanal, 2-oxo-,1-oxime
• 2-oxopropanal-1-oxime
• 3-hydroxyimino-aceton
• 3-hydroxyiminoacetone
• Acetone,isonitroso
• monoisonitrosoacetone
• monoizonitrozoacetone
• oximinoacetone
• PYRUVALDEHYDE 1-OXIME
• pyruvaldehydoxim
• PYRUVALDOXIME
• pyruvic aldehyde 1-oxime
• pyruvic aldehyde oxime
• 17280-41-0
• 2-Oxopropanaloxime
• Pyruvaldehyde, aldoxime
• (1E)-1-hydroxyiminopropan-2-one
• Pyruvaldehyde, 1-oxime, (E)-
• AM806560
• CS-0047592
• 2-Propanone, 1-(hydroxyimino)-
• monoisonitroso acetone
• 1-(hydroxyimino)propan-2-one
• PROPANAL, 2-OXO-, 1-OXIME, (1Z)-
• Acetone, (hydroxyimino)-
• 31915-82-9
• 2-Oxopropionaldehyde 1-oxime
• DTXSID0073162
• Acetone, isonitroso-
• MFCD00002123
• UNII-U32V8CLT4W
• EN300-77238
• (E)-2-oxopropanal oxime
• NSC 53172
• 2-Oxopropanal 1-oxime
• Propanone 1-oxime
• MINA cpd
• 2-Propanone, isonitroso-
• Propanal, 2-oxo-, 1-oxime
• 1,2-Propanedione, 1-oxime
• A907285
• 306-44-5
• Pyruvaldehyde, 1-oxime
• U32V8CLT4W
• NSC-53172
• Pyruvaldehydoxim [Czech]
• anti-Pyruvic aldehyde 1-oxime, 98%
• isonitrosoaceton
• (Z)-2-Oxopropanal oxime
• BRN 0635802
• (Z)-2-Oxopropanaloxime
• CHEMBL17940
• EINECS 206-184-0
• 2-Oxo-propionaldehyde oxime
• Acetone, 3-hydroxyimino-
• anti-Pyruvic aldehyde 1-oxime
• Methylglyoxal aldoxime
• BDBM50024958
• Isonitrosoacetone [MI]
• Propanal, 2-oxo-, 1-oxime, (1E)-
• AKOS015902385
• 3-01-00-03092 (Beilstein Handbook Reference)
• Isonitroacetone
• 2-Propanone, 1-isonitroso-
• (1E)-2-oxopropanal oxime
• Q-200644
• MINA
• A820467
• 3Hydroxyiminoacetone
• Propanone 1oxime
• Propanal, 2oxo, 1oxime
• Pyruvaldehyde 1oxime
• Acetone, 3hydroxyimino
• 2Propanone, 1(hydroxyimino)
• 2Oxopropionaldehyde 1oxime
• Pyruvaldehyde, 1oxime
• 2Propanone, 1isonitroso
• Acetone, (hydroxyimino)
• 2Oxopropanal1oxime
• 1,2Propanedione, 1oxime
• Acetone, isonitroso
• 2Propanone, isonitroso
• Isonitrosoacetone

• MDL： MFCD00002123
• Inchi： 1S/C3H5NO2/c1-3(5)2-4-6/h2,6H,1H3/b4-2+
• InChI Key： OVGLVOLWBBGQHS-DUXPYHPUSA-N
• SMILES： O=C(/C=N/O)C

Computed Properties

• Exact Mass: 87.03200
• Monoisotopic Mass: 87.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 76.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.0744
• Melting Point: 69°
• Boiling Point: 193℃ at 760 mmHg
• Refractive Index: 1.4940 (estimate)
• PSA: 49.66000
• LogP: 0.03540
• pka: pK (25°) 8.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Oximes Aldoximes

Additional information on Isonitrosoacetone

Comprehensive Overview of Isonitrosoacetone (CAS No. 306-44-5): Properties, Applications, and Research Insights

Isonitrosoacetone (CAS No. 306-44-5) is an organic compound belonging to the class of isonitroso compounds, which are characterized by the presence of a nitroso group (–NO) attached to a carbon atom. This compound has garnered significant attention in recent years due to its versatile applications in synthetic chemistry, pharmaceuticals, and material science. Researchers and industry professionals frequently search for terms like "Isonitrosoacetone synthesis," "306-44-5 applications," and "isonitroso compounds reactivity," reflecting its growing relevance in scientific discourse.

The molecular structure of Isonitrosoacetone features a carbonyl group adjacent to the nitroso functionality, making it a valuable intermediate in organic synthesis. Its CAS No. 306-44-5 serves as a unique identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Recent studies highlight its role in the formation of heterocyclic compounds, which are pivotal in drug discovery. Searches for "Isonitrosoacetone in medicinal chemistry" and "306-44-5 safety data" underscore the compound's dual appeal in both theoretical and applied research.

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